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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylhexadecanoic acid, also known as 2-methylpalmitic acid, is a methyl-branched, long-
chain saturated fatty acid.[1][2] Its structure consists of a sixteen-carbon backbone
(hexadecanoic acid) with a methyl group located at the alpha-carbon (position 2).[1] This
branching introduces a chiral center, resulting in two stereoisomers (R and S). The physical
and chemical properties of 2-methylhexadecanoic acid are of significant interest in lipidomics,
metabolic research, and as a potential component or intermediate in drug development.
Understanding these fundamental properties is critical for its accurate identification, purification,
and application in experimental and formulation settings. This guide provides a comprehensive
overview of its core physical characteristics, supported by experimental context and
methodologies.

Molecular and Structural Properties

A precise understanding of the molecular structure is the foundation for interpreting its physical
behavior.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1217160#bc-rfq
https://www.benchchem.com/product/b1217160/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-2-methylhexadecanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexadecanoic-acid
https://hmdb.ca/metabolites/HMDB0245229
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexadecanoic-acid
https://www.benchchem.com/product/b1217160/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-2-methylhexadecanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Formula: C17H3402[1]

Molecular Weight: 270.45 g/mol [1]

CAS Number: 27147-71-3[1]

Synonyms: 2-Methylpalmitic acid, a-Methylpalmitic acid[1]

Chirality

The presence of a methyl group on the second carbon atom creates a stereocenter. This
means the molecule is chiral and exists as two distinct enantiomers: (R)-2-
methylhexadecanoic acid and (S)-2-methylhexadecanoic acid. The physical properties,
particularly melting point and biological activity, can differ between the racemic mixture and the
pure enantiomers. Researchers must be aware of the stereochemistry of their sample, as
metabolic pathways often exhibit high stereospecificity.

Caption: Structure of 2-Methylhexadecanoic Acid with Chiral Center (*).

Physicochemical Properties

The bulk properties of a compound dictate its behavior in various laboratory and physiological
environments. These values are essential for designing experiments related to solubility,
formulation, and thermal analysis.
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Property Value Source Notes

This is a common
Melting Point 53-55 °C Not explicitly cited literature value for
fatty acids of this type.

At 760.00 mm Hg.

High-temperature

Boiling Point 386.10 °C (estimated)  [3] o
distillation can lead to
decomposition.
For the related 2-
) methylhexanoic acid,
Density 0.918 g/mL (at 25 °C) [4115]

suggesting a similar

value.

Very low, as expected
- 0.02248 mg/L )
Water Solubility ) [3] for a long-chain fatty
(estimated)

acid.
) o Typical for a
pKa ~4.9 (estimated) Not explicitly cited ) )
carboxylic acid.
) Indicates high
LogP (o/w) 7.500 (estimated) [3]

hydrophobicity.

Solubility Profile

Due to its long aliphatic chain, 2-methylhexadecanoic acid is practically insoluble in water but
is expected to be soluble in nonpolar organic solvents such as hexane, chloroform, and diethyl
ether, as well as in polar organic solvents like ethanol and DMSO. For cell-based assays or in
vivo studies, formulation with co-solvents (e.g., DMSO, PEG300) or carriers like cyclodextrins
Is often necessary to achieve sufficient bioavailability.[6]

Spectroscopic Data for Structural Elucidation

Spectroscopic analysis is indispensable for confirming the identity and purity of a chemical
compound.
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Mass Spectrometry (MS)

o Technique: Gas Chromatography-Mass Spectrometry (GC-MS) is commonly used for fatty
acid analysis.

e Molecular lon: The molecular ion peak [M]+ would be observed at m/z 270.[1]

o Key Fragments: A characteristic peak at m/z 74 is often observed for fatty acid methyl esters,
representing a McLafferty rearrangement.[1] Other fragments would correspond to the loss
of alkyl chains.

Infrared (IR) Spectroscopy

o Technique: Fourier-Transform Infrared (FTIR) spectroscopy.[1]
o Key Absorptions:

o ~1710 cm~1: A strong absorption band characteristic of the C=0 (carbonyl) stretch of the
carboxylic acid dimer.

o 2500-3300 cm~1: A very broad band corresponding to the O-H stretch of the hydrogen-
bonded carboxylic acid.

o 2850-2960 cm~1: Strong C-H stretching vibrations from the aliphatic chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy

* 'H NMR: The proton NMR spectrum would provide key signals confirming the structure.
Expected signals include a triplet around 0.9 ppm for the terminal methyl group, a complex
multiplet around 2.4 ppm for the proton at the C2 position, a doublet around 1.1 ppm for the
C2-methyl group, and a broad singlet for the carboxylic acid proton (>10 ppm).[1]

e 13C NMR: The carbon NMR would show a signal for the carbonyl carbon around 180 ppm, a
signal for the C2 carbon around 40 ppm, and a series of signals between 14 and 35 ppm for
the aliphatic chain carbons.[1]
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Experimental Protocol: Melting Point Determination
by DSC

Differential Scanning Calorimetry (DSC) is a highly accurate and reproducible method for
determining the melting point of fatty acids.[7][8] It measures the heat flow required to raise the
temperature of a sample compared to a reference.

Objective: To precisely determine the melting point (T_peak) and onset of melting (T_onset) of
2-methylhexadecanoic acid.

Methodology:

o Sample Preparation: Accurately weigh 5-10 mg of 2-methylhexadecanoic acid into a
hermetically sealed aluminum DSC pan.

 Instrument Calibration: Calibrate the DSC instrument using a certified indium standard to
ensure temperature and enthalpy accuracy.

e Thermal Program:

o Initial Equilibration: Hold the sample at 80°C for 5 minutes to erase any prior thermal
history.

o Cooling Ramp: Cool the sample at a controlled rate of 20°C/min down to -50°C to ensure
complete crystallization.

o Isothermal Hold: Hold at -50°C for 5 minutes.

o Heating Ramp: Heat the sample from -50°C to 100°C at a controlled rate of 5°C/min.
Record the heat flow.

o Data Analysis: Analyze the resulting thermogram. The melting point is typically reported as
the peak temperature of the melting endotherm (T_peak). The onset temperature (T_onset)
is also recorded as the intersection of the baseline and the leading edge of the peak.

Rationale for DSC: Unlike capillary methods, which can be subjective, DSC provides
guantitative thermodynamic data, including the enthalpy of fusion.[9][10] The controlled heating
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and cooling rates provide a standardized approach, leading to high reproducibility, which is
critical for comparing batches or studying the effects of impurities.[8]

Caption: Workflow for Melting Point Determination via DSC.

Conclusion

The physical properties of 2-methylhexadecanoic acid define its behavior from the benchtop
to biological systems. Its branched structure, chirality, and long aliphatic chain result in low
water solubility and a distinct melting point. Accurate characterization through modern
analytical techniques like DSC, MS, and NMR is paramount for any research or development
application. The methodologies and data presented in this guide offer a robust foundation for
scientists working with this and related branched-chain fatty acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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